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Compound of Interest

Compound Name: Didecyl adipate

Cat. No.: B089541 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of didecyl adipate, a common plasticizer and

solvent. Adherence to these protocols is critical for maintaining laboratory safety, environmental

protection, and regulatory compliance.

Immediate Safety and Disposal Plan
Didecyl adipate is generally not classified as a hazardous waste. However, proper disposal

procedures must be followed in accordance with local, state, and federal regulations. The

primary steps involve determining the nature of the waste, selecting the appropriate disposal

route, and ensuring safe handling throughout the process.

Key Physical and Chemical Properties
Understanding the properties of didecyl adipate is the first step in handling it safely. This data

is crucial for assessing potential hazards and ensuring compatibility with disposal containers

and other chemicals.
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Property Value

CAS Number 105-97-5

Molecular Formula C26H50O4

Molecular Weight 426.67 g/mol

Appearance Colorless, oily liquid

Boiling Point 442.0 ± 13.0 °C (Predicted)[1]

Melting Point 27.4 °C[1]

Flash Point 198.4 °C[1]

Density 0.918 ± 0.06 g/cm³ (Predicted)[1]

Solubility
Slightly soluble in water; miscible with ethanol,

ether, and organic solvents.

Experimental Protocol for Waste Disposal
The following protocol outlines the detailed methodology for preparing didecyl adipate waste

for disposal. This procedure is designed to be implemented by trained laboratory personnel.

Objective: To safely collect, label, and store didecyl adipate waste for proper disposal.

Materials:

Didecyl adipate waste

Chemically compatible waste container (e.g., high-density polyethylene - HDPE)

Appropriate personal protective equipment (PPE): safety glasses, lab coat, and nitrile gloves

Hazardous waste labels

Permanent marker

Fume hood
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Procedure:

Waste Identification and Segregation:

Confirm that the waste stream is primarily didecyl adipate.

Do not mix didecyl adipate waste with other chemical waste streams, particularly strong

oxidizing agents, acids, or bases, to prevent unintended reactions.

Personal Protective Equipment (PPE):

Before handling the waste, don appropriate PPE, including safety glasses, a lab coat, and

nitrile gloves.

Container Selection and Labeling:

Select a clean, dry, and chemically compatible waste container with a secure, tight-fitting

lid.

Affix a "Hazardous Waste" label to the container. Even if didecyl adipate is not federally

regulated as hazardous, it is best practice to label it clearly.

Using a permanent marker, write the full chemical name ("Didecyl Adipate"), the date of

accumulation, and the name of the principal investigator or lab manager on the label.

Waste Accumulation:

Perform all transfers of didecyl adipate waste inside a certified chemical fume hood to

minimize inhalation exposure.

Carefully pour the waste into the labeled container, avoiding spills.

Do not fill the container to more than 90% of its capacity to allow for expansion.

Securely close the container lid after each addition of waste.

Storage:
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Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from sources of heat or ignition.

Store the container in secondary containment to prevent the spread of material in case of

a leak.

Disposal Request:

Once the waste container is full or is no longer needed, arrange for its disposal through

your institution's Environmental Health and Safety (EH&S) office.

Follow your institution's specific procedures for requesting a chemical waste pickup.

Decision-Making Workflow for Didecyl Adipate
Disposal
The following diagram illustrates the logical steps to follow when determining the proper

disposal route for didecyl adipate.
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Start: Didecyl Adipate Waste Generated

Is the waste mixed with hazardous chemicals?

Treat as Non-Hazardous Waste

No

Treat as Hazardous Waste

Yes

Collect in a dedicated, labeled, compatible container Follow disposal guidelines for the hazardous component

Arrange for disposal via Institutional EH&S

End of Process

Click to download full resolution via product page

Disposal decision workflow for didecyl adipate.

By following these detailed procedures and decision-making workflows, laboratory

professionals can ensure the safe and compliant disposal of didecyl adipate, thereby

protecting themselves, their colleagues, and the environment. Always consult your institution's

specific waste management policies and your chemical hygiene plan for any additional

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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